Cas no 1203578-74-8 (2-Aminothieno[3,2-d]pyrimidin-4-ol)

• Product Name: 2-Aminothieno[3,2-d]pyrimidin-4-ol
• CAS No: 1203578-74-8
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• CID: 4817549
• Update Time: 2025-11-01

2-Aminothieno[3,2-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Aminothieno[3,2-d]pyrimidin-4-ol
• 2-amino-1H-thieno[3,2-d]pyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-amino-

• Inchi： 1S/C6H5N3OS/c7-6-8-3-1-2-11-4(3)5(10)9-6/h1-2H,(H3,7,8,9,10)
• InChI Key： JWPXRGTYKVODRC-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC(N)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 0.1
• Topological Polar Surface Area: 95.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-Aminothieno[3,2-d]pyrimidin-4-ol

Recent Advances in the Study of 2-Aminothieno[3,2-d]pyrimidin-4-ol (CAS: 1203578-74-8) and Its Applications in Chemical Biology and Medicine

The compound 2-Aminothieno[3,2-d]pyrimidin-4-ol (CAS: 1203578-74-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 2-Aminothieno[3,2-d]pyrimidin-4-ol as a scaffold for designing kinase inhibitors, particularly targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of JAK2 kinase, with promising results in preclinical models of myeloproliferative neoplasms. The compound's thienopyrimidine core facilitates strong interactions with the ATP-binding site of kinases, while the 2-amino and 4-ol substituents contribute to its specificity and solubility.

Innovative synthetic approaches to 2-Aminothieno[3,2-d]pyrimidin-4-ol have been developed to improve yield and purity. A recent breakthrough published in Organic Process Research & Development (2024) described a novel one-pot synthesis method using microwave-assisted cyclization, achieving an 85% yield with excellent purity (>99%). This advancement addresses previous challenges in large-scale production and opens new possibilities for structure-activity relationship (SAR) studies.

Beyond kinase inhibition, emerging research suggests potential applications in antimicrobial therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Aminothieno[3,2-d]pyrimidin-4-ol exhibit potent activity against drug-resistant Gram-positive bacteria, including MRSA, through a novel mechanism involving bacterial topoisomerase inhibition. These findings position the compound as a promising lead for developing new antibiotics.

Pharmacokinetic studies have made significant progress in understanding the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Aminothieno[3,2-d]pyrimidin-4-ol derivatives. Recent data published in Drug Metabolism and Disposition (2023) revealed improved metabolic stability through strategic modifications at the 4-ol position, addressing earlier issues with rapid glucuronidation observed in first-generation compounds.

The compound's potential in combination therapies is being explored in several ongoing clinical trials. Preliminary results from a Phase Ib study (NCT05567823) investigating a 2-Aminothieno[3,2-d]pyrimidin-4-ol derivative in combination with PD-1 inhibitors for solid tumors showed acceptable safety profiles and early signs of efficacy, particularly in patients with biomarker-positive tumors.

Future research directions include exploring the compound's application in targeted protein degradation (PROTACs) and covalent inhibitor design. Computational studies published in Journal of Chemical Information and Modeling (2024) have identified potential warhead sites for developing irreversible inhibitors, while maintaining the compound's favorable selectivity profile.